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Compound of Interest

Compound Name: (+-)-Dihydrodaidzein

Cat. No.: B191008

Essential Safety and Handling Guide for (+-)-
Dihydrodaidzein

For researchers, scientists, and professionals in drug development, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides immediate, essential safety
and logistical information for handling (+-)-Dihydrodaidzein, including detailed operational and
disposal plans.

Hazard Identification and Safety Data

(+-)-Dihydrodaidzein is classified as a skin and eye irritant.[1][2] Adherence to proper safety
protocols is crucial to mitigate risks of exposure. Key safety information is summarized in the

table below.
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Property Value Source
CAS Number 17238-05-0 [2][3]
Molecular Formula C15H1204 [1][3]
Molecular Weight 256.25 g/mol [1]

Physical Form

Crystalline solid

[3]

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious

eye irritation

[1](2]

GHS Pictogram

GHSO07 (Exclamation Mark)

[2]

Signal Word

Warning

[2]

Storage Temperature

2-8°C

[2]

Operational Plan: Step-by-Step Handling Procedures

This section details the procedural, step-by-step guidance for the safe handling of (+-)-

Dihydrodaidzein in a laboratory setting.

1. Engineering Controls and Preparation:

e Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder form to minimize inhalation of dust particles.[4][5]

o Ensure safety showers and eyewash stations are readily accessible.[6]

o Prepare the work surface by laying down absorbent, plastic-backed bench paper to contain

any potential spills.[7]

2. Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles to protect against dust particles and potential

splashes.[8][9]
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Hand Protection: Use chemical-resistant gloves, such as nitrile gloves.[10][11] Inspect
gloves for any tears or perforations before use.

Protective Clothing: A lab coat is mandatory to protect skin and clothing.[11][12] Ensure it is
fully buttoned.

Footwear: Wear closed-toe shoes to protect feet from potential spills.[11][12]

. Weighing the Compound:

Tare a clean, dry weighing boat on an analytical balance.

Carefully scoop the desired amount of (+-)-Dihydrodaidzein powder onto the weighing boat.
Avoid creating dust clouds.

Record the exact weight of the compound.

. Solution Preparation:

Transfer the weighed solid to a suitable flask for dissolution.

Add approximately half of the required solvent volume to the flask.[13]

Agitate the mixture to dissolve the compound. A magnetic stirrer can be used to facilitate this
process.[14]

Once dissolved, quantitatively transfer the solution to a volumetric flask using a funnel.[14]

Rinse the initial flask with a small amount of the solvent and add the rinsing to the volumetric
flask to ensure all the compound is transferred.[14][15]

Carefully add the solvent to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.[14]

Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.[14]
[16]

. Post-Handling Procedures:
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e Clean all equipment used during the process.
» Wipe down the work surface with an appropriate cleaning agent.

» Dispose of contaminated bench paper and other disposable materials as outlined in the
disposal plan below.

» Remove PPE in the correct order to avoid cross-contamination. Remove gloves first,
followed by the lab coat, and finally the eye protection.

e Wash hands thoroughly with soap and water after removing PPE.[4]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of (+-)-Dihydrodaidzein and associated waste is critical to ensure
environmental safety and regulatory compliance.

1. Waste Segregation:

e Solid Waste: Collect unused (+-)-Dihydrodaidzein powder, contaminated weighing boats,
and other solid materials (e.g., contaminated paper towels) in a designated, labeled
hazardous waste container.[3]

e Liquid Waste: Unused or waste solutions of (+-)-Dihydrodaidzein should be collected in a
separate, clearly labeled hazardous waste container. Do not pour chemical waste down the
drain.[8]

o Contaminated PPE: Used gloves and other contaminated disposable PPE should be placed
in a designated hazardous waste bag.[8]

2. Waste Container Management:

o Ensure all waste containers are made of compatible materials and are kept securely closed
when not in use.

o Label all waste containers clearly with "Hazardous Waste" and the specific contents,
including the name of the chemical.[17]
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3. Institutional Procedures:

» Follow your institution's specific guidelines for hazardous waste disposal. This typically
involves contacting the Environmental Health and Safety (EHS) department to arrange for

waste pickup.[8]

» Store the hazardous waste in a designated satellite accumulation area while awaiting pickup.

[8]
4. Empty Container Disposal:

o Empty containers that held (+-)-Dihydrodaidzein should be triple-rinsed with a suitable
solvent.[8]

e The rinsate from the triple-rinse must be collected and disposed of as hazardous liquid

waste.[8]

 After triple-rinsing and allowing the container to dry, deface the original label, and it can then
typically be disposed of in the regular trash, unless institutional policy dictates otherwise.[8]

Visual Workflow for Handling (+-)-Dihydrodaidzein

The following diagram illustrates the key steps for the safe handling of (+-)-Dihydrodaidzein,

from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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